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Compound of Interest

Compound Name: IL-17 modulator 4 sulfate

Cat. No.: B13907860 Get Quote

An In-depth Technical Guide to IL-17 Modulator 4
Sulfate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

biological activity of IL-17 modulator 4 sulfate, a promising small molecule for the potential

treatment of IL-17A mediated diseases.

Chemical Structure and Properties
IL-17 modulator 4 sulfate is the sulfate salt of IL-17 modulator 4, a potent, orally bioavailable

modulator of the IL-17A protein-protein interaction. IL-17 modulator 4 is also known in the

literature as Compound 23. It functions as a proagent, or prodrug, of IL-17 modulator 1.

Chemical Structure:

The chemical structure of the parent compound, IL-17 modulator 4, is N-[(2S)-1,1-

dicyclopropyl-3-[4-(3,5-dimethyl-1H-pyrazol-4-yl)anilino]-3-oxopropan-2-yl]-1-(propan-2-yl)-1H-

pyrazole-3-carboxamide. The sulfate salt is formed by the reaction of this base with sulfuric

acid.
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Physicochemical and Pharmacokinetic Properties:

A summary of the known physicochemical and pharmacokinetic properties of IL-17 modulator 4

and its sulfate salt is presented in Table 1.

Table 1: Physicochemical and Pharmacokinetic Properties of IL-17 Modulator 4 and its Sulfate

Salt
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Property IL-17 Modulator 4
IL-17 Modulator 4
Sulfate

Reference(s)

Molecular Formula C₂₇H₃₄N₆O₂ C₂₇H₃₆N₆O₆S [1]

Molecular Weight 474.60 g/mol 572.68 g/mol [1]

CAS Number 2446803-65-0 2446806-90-0 [1]

Appearance Solid Solid [1]

Solubility

DMSO: 300 mg/mL

(632.11 mM) with

ultrasonic

Soluble in DMSO

EC₅₀ (IL-8 secretion in

HEKa cells)
14 nM Not Reported

Oral Bioavailability

(Rats)
100% Not Reported

Clearance (Rats) 7.4 mL/min/kg Not Reported

Volume of Distribution

(Vss, Rats)
2.6 L/kg Not Reported

Half-life (t½, Rats) 3.7 h Not Reported

Mechanism of Action and IL-17 Signaling Pathway
IL-17 modulator 4 acts by directly binding to the central pocket of the IL-17A homodimer. This

binding stabilizes the conformation of the IL-17A dimer, preventing it from effectively interacting

with its receptor, IL-17RA.[2] The inhibition of this protein-protein interaction blocks the

downstream signaling cascade that leads to the production of pro-inflammatory cytokines and

chemokines.

The IL-17 signaling pathway plays a crucial role in host defense against certain pathogens and

in the pathogenesis of various autoimmune and inflammatory diseases. A simplified diagram of

this pathway is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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